Cas no 2097883-19-5 (3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide)

• Product Name: 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide
• CAS No: 2097883-19-5
• MF: C₁₈H₁₄N₂O₂S
• MW: 322.380962848663
• CID: 5473579
• PubChem ID: 126852053
• Update Time: 2025-06-12

3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS032456347
• 2097883-19-5
• 3-cyano-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]benzamide
• 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide
• F6192-0543

• Inchi： 1S/C18H14N2O2S/c19-11-13-4-1-5-14(10-13)18(21)20-12-15(16-6-2-8-22-16)17-7-3-9-23-17/h1-10,15H,12H2,(H,20,21)
• InChI Key： IRXGHAFYUDSNBH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CO1)CNC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 322.07759887g/mol
• Monoisotopic Mass: 322.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.3Ų

Additional information on 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide

Exploring the Potential of 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide (CAS No. 2097883-19-5) in Modern Research

The compound 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide (CAS No. 2097883-19-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This heterocyclic benzamide derivative combines furan and thiophene moieties, which are known for their electron-rich properties and versatility in drug design. Researchers are particularly interested in its role as a small molecule inhibitor or ligand for targeting specific biological pathways.

One of the most searched questions in the field of organic chemistry is: "What are the applications of furan and thiophene derivatives in drug discovery?" This compound provides a compelling answer, as its cyano group and benzamide backbone offer opportunities for hydrogen bonding and π-π stacking interactions, critical for binding to protein targets. Its CAS No. 2097883-19-5 is often queried in databases like PubChem and Reaxys, reflecting its growing relevance in high-throughput screening and medicinal chemistry projects.

In the context of green chemistry and sustainable synthesis, this compound aligns with the trend of minimizing hazardous byproducts. Its molecular structure allows for efficient modifications, making it a candidate for catalysis and polymer science. Users frequently search for "biodegradable heterocyclic compounds" or "eco-friendly benzamide derivatives," and this molecule fits into these emerging niches.

Another hot topic is the computational modeling of such compounds. With the rise of AI-driven drug discovery, researchers are using molecular docking and QSAR studies to predict the activity of 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide. Searches like "how to simulate furan-thiophene interactions" or "benzamide derivatives in silico" highlight the demand for computational tools to accelerate its development.

From a material science perspective, this compound's conjugated system suggests potential in organic electronics, such as OLEDs or sensors. Its fluorescence properties are under investigation, addressing queries like "thiophene-based fluorophores" or "furan-containing luminescent materials." The combination of furan and thiophene rings could enhance charge transport, a key focus in optoelectronic research.

In summary, 3-cyano-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide (CAS No. 2097883-19-5) represents a multifaceted compound bridging pharmaceutical, material, and computational sciences. Its adaptability to current trends like AI-assisted design and sustainability ensures its continued relevance in interdisciplinary research.